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Compound of Interest

Compound Name: XL01126

Cat. No.: B10829344

For researchers and drug development professionals utilizing the potent LRRK2 PROTAC
degrader XL01126, adherence to proper disposal procedures is critical to ensure laboratory
safety and environmental protection. While a specific Safety Data Sheet (SDS) with explicit
disposal instructions for XL01126 is not publicly available, this guide provides essential,
immediate safety and logistical information based on the handling of similar potent research
compounds and general laboratory best practices.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific regulations and procedures applicable to your location.

Physicochemical Properties of XL01126

A summary of the known physicochemical properties of XL01126 is provided below to inform
safe handling and disposal decisions.
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Property Value Reference
CAS No. 3011029-58-3 [11[2]
Molecular Formula C50H64CIFN1006S2 [1][3]
Molecular Weight 1019.69 g/mol [1]
Appearance Solid

Solubility > 100 mg/mL in DMSO

-20°C for 3 years; 4°C for 2

years

Storage (Powder)

-80°C for 6 months; -20°C for 1

Storage (In Solvent)
month

Core Principles for Disposal

Due to its nature as a potent, biologically active molecule, all waste generated from the use of
XL01126 must be managed as hazardous chemical waste. Under no circumstances should this
compound or contaminated materials be disposed of in regular trash or down the drain. The
primary and required method of disposal for such compounds is typically incineration by an
approved waste management facility.

Key principles to follow include:

e Waste Minimization: Order and prepare only the amount of XL01126 necessary for your
experiments to reduce the volume of waste.

o Segregation: All waste contaminated with XL01126 must be kept separate from other
laboratory waste streams.

o Decontamination: Thoroughly decontaminate all non-disposable equipment and surfaces
after use.

« Institutional Compliance: Strictly adhere to your institution's hazardous waste disposal
protocols.
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Procedural, Step-by-Step Guidance for Disposal

1. Waste Segregation at the Point of Generation:

Establish clearly marked hazardous waste containers in the immediate vicinity where XL01126

is being used.
e Solid Waste:

o Items: Includes contaminated gloves, bench paper, pipette tips, vials, and any other
disposable materials that have come into contact with XL01126.

o Procedure: Collect all solid waste directly into a designated, leak-proof container lined with
a biohazard or chemical waste bag. This container must be clearly labeled as "Hazardous
Waste" and include the chemical name "XL01126".

e Liquid Waste:

o Items: Includes unused stock solutions, experimental media containing the compound,
and the first rinse from decontaminating glassware.

o Procedure: Collect all liquid waste in a compatible, leak-proof container (e.g., a high-
density polyethylene or plastic-coated glass bottle) with a secure screw-top cap. The
container must be labeled "Hazardous Waste," with the chemical name "XL01126," and an
approximate concentration. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's EHS office.

2. Decontamination of Laboratory Equipment and Surfaces:
Proper decontamination is crucial to prevent unintended exposure and cross-contamination.
e Procedure:

o Prepare a decontamination solution appropriate for potent compounds, as recommended
by your institution's EHS.

o Carefully wipe down all surfaces and non-disposable equipment that may have come into
contact with XL01126.
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o Follow with a rinse using water or an appropriate solvent.

o All wipes and disposable materials used in the decontamination process must be disposed
of as solid hazardous waste.

3. Final Disposal Logistics:

o Storage: Securely seal and label all waste containers. Store them in your laboratory's
designated Satellite Accumulation Area (SAA) until they are ready for pickup.

o Waste Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. Follow their specific procedures for waste manifests and transportation.

Experimental Workflow for Hazardous Waste
Disposal

The following diagram illustrates a general workflow for the proper disposal of hazardous
chemical waste in a laboratory setting.
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General Workflow for Hazardous Chemical Waste Disposal
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Caption: General workflow for the disposal of hazardous chemical waste.
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By following these procedures and maintaining open communication with your institution's EHS
department, you can ensure the safe and compliant disposal of XL01126, fostering a secure
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. XL01126 | LRRK2 PROTAC | Probechem Biochemicals [probechem.com]

2. medchemexpress.com [medchemexpress.com]

3. XL01126 Datasheet DC Chemicals [dcchemicals.com]

 To cite this document: BenchChem. [Essential Guidance for the Safe Disposal of XL01126].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829344#x101126-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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